
Navigating the Isomeric Landscape of Substituted
Benzoic Acids: A Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
5-Amino-2-chloro-4-nitrobenzoic

acid

Cat. No.: B12844376

Get Quote

For Researchers, Scientists, and Drug Development Professionals

A Note on the Target Molecule: 5-Amino-2-chloro-4-
nitrobenzoic acid
Initial research to compile a comprehensive technical guide on 5-Amino-2-chloro-4-
nitrobenzoic acid revealed a significant scarcity of specific data for this particular isomer in

publicly available chemical databases and scientific literature. While numerous related isomers

are well-documented, the precise configuration of 5-amino, 2-chloro, and 4-nitro substitution on

the benzoic acid ring does not correspond to a readily available CAS number or substantial

research. This suggests that the compound may be novel, exceptionally rare, or referenced

under a different nomenclature.

In the spirit of providing a valuable and technically accurate resource, this guide will focus on a

closely related and extensively studied isomer: 2-Chloro-4-nitrobenzoic acid. This compound

serves as a critical precursor in the synthesis of various pharmaceutical intermediates,

including the corresponding amino-substituted derivatives, making its study highly relevant to

the interests of researchers in drug development. This guide will provide an in-depth
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exploration of its molecular structure, synthesis, properties, and applications, grounded in

authoritative scientific sources.

An In-depth Technical Guide to 2-Chloro-4-
nitrobenzoic Acid
Introduction
2-Chloro-4-nitrobenzoic acid (CAS No. 99-60-5) is a substituted aromatic carboxylic acid that

plays a significant role as a versatile intermediate in organic synthesis.[1][2] Its molecular

structure, featuring a carboxylic acid group, a chlorine atom, and a nitro group on a benzene

ring, provides multiple reactive sites for the construction of more complex molecules. This

makes it a valuable building block in the pharmaceutical and agrochemical industries.[1][2]

Notably, it is a precursor for the synthesis of various biologically active compounds, including

antiviral and anticancer agents.[3] The potential for this compound and its derivatives in drug

development is an active area of research.[4][5]

Molecular Structure and Physicochemical Properties
The molecular structure of 2-Chloro-4-nitrobenzoic acid is characterized by the ortho-position of

the chlorine atom and the para-position of the nitro group relative to the carboxylic acid

function. This specific arrangement of substituents influences its electronic properties and

reactivity.

Below is a 2D representation of the molecular structure:

Caption: 2D Molecular Structure of 2-Chloro-4-nitrobenzoic acid.

The physicochemical properties of 2-Chloro-4-nitrobenzoic acid are summarized in the table

below:
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Property Value Source

CAS Number 99-60-5 [6]

Molecular Formula C₇H₄ClNO₄ [6]

Molecular Weight 201.56 g/mol [7]

Appearance Light yellow powder [7]

Melting Point 136-140 °C [6]

Boiling Point 362.2 °C at 760 mmHg [6]

Water Solubility 1 g/L (20 °C) [6]

LogP 2.13 [6]

Synthesis and Reactivity
The synthesis of 2-Chloro-4-nitrobenzoic acid is a key process for its utilization as a chemical

intermediate. A common synthetic route involves the nitration of 2-chlorobenzoic acid. The

reaction conditions, particularly the temperature, are crucial to control the regioselectivity of the

nitration and minimize the formation of unwanted isomers.

A generalized workflow for the synthesis is depicted below:
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Start with 2-Chlorobenzoic Acid

Dissolve in Concentrated Sulfuric Acid

Cool the Mixture (e.g., 0-5°C)

Add Nitrating Agent (e.g., Nitric Acid)

Stir for a Defined Period

Quench on Ice

Filter the Precipitate

Wash with Water

Dry the Product

Obtain 2-Chloro-4-nitrobenzoic acid

Click to download full resolution via product page

Caption: Generalized Synthetic Workflow for 2-Chloro-4-nitrobenzoic acid.
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The reactivity of 2-Chloro-4-nitrobenzoic acid is dictated by its functional groups. The carboxylic

acid group can undergo esterification and amidation reactions. The nitro group is readily

reduced to an amino group, providing a pathway to compounds like 4-Amino-2-chlorobenzoic

acid, a valuable building block for active pharmaceutical ingredients (APIs).[8] The chlorine

atom can be substituted through nucleophilic aromatic substitution, although this is generally

less facile due to the deactivating effect of the other electron-withdrawing groups.

Applications in Research and Drug Development
2-Chloro-4-nitrobenzoic acid and its derivatives are of significant interest in medicinal chemistry

and drug development.

Antiviral and Anticancer Agents: This compound has been investigated as a potential novel

therapy for immunodeficiency diseases and as an antiviral and anticancer agent.[3]

Building Block for APIs: The reduction of the nitro group to an amine is a key transformation

that yields 4-amino-2-chlorobenzoic acid, an important intermediate in the synthesis of

various pharmaceuticals.[8]

Crystal Engineering: The molecule has been used in studies of crystal engineering to form

co-crystals with other active pharmaceutical ingredients, which can improve physicochemical

properties like solubility and dissolution rate.[5]

Intermediate in Organic Synthesis: Beyond pharmaceuticals, it serves as an intermediate in

the synthesis of dyes and other organic compounds.[1]

Experimental Protocols
5.1. Synthesis of 4-Amino-2-chlorobenzoic Acid via Reduction of
2-Chloro-4-nitrobenzoic Acid
A classic and effective method for the reduction of the nitro group is the use of tin(II) chloride in

an acidic medium.[8]

Materials:

2-Chloro-4-nitrobenzoic acid
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Ethanol

Tin(II) chloride dihydrate

Concentrated hydrochloric acid

Sodium hydroxide solution

Deionized water

Procedure:

Dissolve 2-chloro-4-nitrobenzoic acid in ethanol in a round-bottom flask.

In a separate beaker, prepare a solution of tin(II) chloride dihydrate (typically 4-5 equivalents)

in concentrated hydrochloric acid.

Slowly add the tin(II) chloride solution to the stirred solution of 2-chloro-4-nitrobenzoic acid.

Heat the reaction mixture under reflux for a specified time, monitoring the reaction progress

by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and carefully neutralize

the excess acid with a sodium hydroxide solution.

The resulting precipitate of tin salts is removed by filtration.

The filtrate is then acidified to precipitate the 4-amino-2-chlorobenzoic acid product.

The product is collected by filtration, washed with cold water, and dried.

5.2. Spectroscopic Characterization
The structural elucidation of 2-Chloro-4-nitrobenzoic acid and its reaction products is typically

achieved through a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: Provides information about the number and chemical environment of the protons in

the molecule.

¹³C NMR: Provides information about the carbon skeleton of the molecule.[9][10]

Infrared (IR) Spectroscopy:

IR spectroscopy is used to identify the functional groups present in the molecule.

Characteristic peaks for the carboxylic acid (O-H and C=O stretching), nitro group (N-O

stretching), and the C-Cl bond can be observed.[11]

Mass Spectrometry (MS):

Mass spectrometry provides information about the molecular weight and fragmentation

pattern of the molecule, confirming its identity.

Safety and Handling
2-Chloro-4-nitrobenzoic acid is an irritant and should be handled with appropriate personal

protective equipment (PPE).

Health Hazards: Causes skin irritation, serious eye damage, and may cause respiratory

irritation.[10]

Precautionary Measures:

Wear protective gloves, protective clothing, eye protection, and face protection.

Use only in a well-ventilated area.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Storage: Store in a well-ventilated place and keep the container tightly closed.

Always consult the Safety Data Sheet (SDS) for detailed safety information before handling this

chemical.
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Conclusion
2-Chloro-4-nitrobenzoic acid is a cornerstone intermediate in the synthesis of a variety of

valuable organic compounds, particularly in the pharmaceutical industry. Its well-defined

reactivity allows for the strategic introduction of functionalities to create complex molecular

architectures. A thorough understanding of its molecular structure, synthesis, and handling is

essential for researchers and scientists working in drug discovery and development. While the

specifically requested isomer, 5-Amino-2-chloro-4-nitrobenzoic acid, remains elusive in the

current body of scientific literature, the study of its close relatives like 2-Chloro-4-nitrobenzoic

acid provides a solid foundation for further exploration in this chemical space.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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